(S)-5-(4-hydroxy-benzyl)-2,2-dimethyl-[1,3]dioxolan-4-one

• CAS RN: 477981-33-2
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: (5S)-5-[(4-hydroxyphenyl)methyl]-2,2-dimethyl-1,3-dioxolan-4-one
• InChI: InChI=1S/C12H14O4/c1-12(2)15-10(11(14)16-12)7-8-3-5-9(13)6-4-8/h3-6,10,13H,7H2,1-2H3/t10-/m0/s1
• InChI Key: LFPXZNWRICVONN-JTQLQIEISA-N
• Isomeric SMILES: CC1(O[C@H](C(=O)O1)CC2=CC=C(C=C2)O)C
• Canonical SMILES: CC1(OC(C(=O)O1)CC2=CC=C(C=C2)O)C

Description

(S)-5-(4-hydroxy-benzyl)-2,2-dimethyl-[1,3]dioxolan-4-one is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(4-benzyloxy-benzyl)-2,2-dimethyl-[1,3]dioxolan-4-one (1.0 g, 3.20 mmol) and 10% Pd/C (0.75 g) in EtOAc (40 mL) was purged with N2 then H2 and then stirred under a H2 balloon atmosphere for 3 h at room temperature. Upon reaction completion, Na2SO4 was added and the mixture filtered through hyflo. The solvent was removed in vacuo to afford 0.747 g (100%) 5-(4-hydroxy-benzyl)-2,2-dimethyl-[1,3]dioxolan-4-one. 1H NMR (500 MHz, CDCl3) δ 7.11 (d, 2H, J=8.31 Hz), 6.76 (d, 2H, J=8.31 Hz), 4.92 (bs, 1H), 4.61 (dd, 1H, J=6.36 Hz, J=4.40 Hz), 3.11 (dd, 1H, J=14.67 Hz, J=4.40 Hz), 2.98 (dd, 1H, J=14.67 Hz, J=4.40 Hz), 1.50 (s, 3H), 1.36 (s, 3H); MS (ES−) Calc'd for C12H13O4 (M−1) 221. Found m/z 221 (100%).